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Compound of Interest

Compound Name: 2-Iodopyrimidin-5-amine

CAS No.: 1378847-85-8

Cat. No.: B6591409

Get Quote

Executive Safety Summary
2-Iodopyrimidin-5-amine is a bifunctional pyrimidine scaffold widely used in medicinal

chemistry for Suzuki-Miyaura cross-couplings (at C2) and amide/urea formation (at C5). Its

utility in drug discovery drives the need for a handling protocol that preserves the integrity of

the labile C-I bond while protecting the operator from halogenated amine toxicity.

Core Hazard Profile (GHS Classification)
Health: Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT-SE (Respiratory Irritation).

Reactivity:Light Sensitive and Thermally Labile. The C2-Iodine bond is prone to homolytic

cleavage under UV light or heat, potentially releasing elemental iodine (

) and degrading the reagent.

Physical: Off-white to yellow solid.
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Rationale: The primary risk is not acute lethality, but rather sensitization and mucous

membrane irritation from dust, combined with the risk of iodine release upon degradation.

PPE Selection Matrix
Protection Zone Recommended Gear Technical Rationale

Ocular
Chemical Splash Goggles

(Indirect Vent)

Safety glasses are insufficient

due to the fine particulate

nature of the solid. Goggles

prevent dust migration into the

lacrimal fluid.

Dermal (Hands)
Double Nitrile Gloves (0.11

mm min.)

Outer: Standard nitrile

(changed every 30 mins).

Inner: Extended cuff nitrile.

Why? Halogenated

heteroaromatics can permeate

standard nitrile over time.

Double gloving provides a

"breakthrough buffer."

Respiratory N95 / P100 (if outside hood)

Mandatory Engineering

Control: All handling should

occur in a fume hood. If

weighing outside is

unavoidable, an N95 is the

minimum requirement to

prevent inhalation of irritant

dust.

Body Tyvek® Lab Coat or Apron

Cotton lab coats can trap dust

in fibers. A non-woven material

(Tyvek) prevents particulate

embedding.

Operational Protocol: Handling & Synthesis
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Directive: Treat the compound as a "living" reagent. Its purity dictates the success of

downstream couplings.

A. Storage & Stability[1][2][3]
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon/Nitrogen).

Light:Strictly protect from light. Wrap containers in aluminum foil or use amber glass.

Mechanism:[1] UV light promotes the

radical pathway, leading to discoloration (purple/brown) and des-iodo impurities.

B. Weighing & Transfer Workflow
Acclimatization: Allow the refrigerated container to warm to room temperature before

opening.

Why? Opening cold containers introduces condensation, which accelerates hydrolysis and

degradation.

Engineering Control: Place the balance inside a chemical fume hood or a powder

containment enclosure.

Static Control: Use an anti-static gun or ionizer if the powder is flighty.

Transfer: Use plastic or glass spatulas. Avoid metal spatulas if possible, as trace transition

metals can catalyze oxidative addition into the C-I bond over time.

C. Solubilization
Solvents: Soluble in DMSO, DMF; moderately soluble in MeOH/DCM.

Precaution: Avoid dissolving in acetone or ketones for long periods if primary amines are

present (potential Schiff base formation, though slow at C5).

D. Workflow Visualization
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Caption: Operational workflow emphasizing temperature acclimatization and visual quality

checks to prevent degradation-related failures.

Emergency Response & Spill Management
Spill Response Logic
If a spill occurs, the primary concern is containment of dust and prevention of iodine release.

Evacuate & Ventilate: Clear the immediate area.

PPE Upgrade: Don N95/P100 respirator if dust is airborne.

Neutralization (If Iodine is visible):

If the spilled powder is brown/purple (indicating free iodine), spray lightly with 10% Sodium

Thiosulfate solution.

Chemistry:

. This reduces volatile iodine to water-soluble iodide.

Cleanup:

Dry Spill: Use a HEPA vacuum or wet-wipe method (damp paper towel). Do not dry sweep

(generates dust).

Wet Spill: Absorb with vermiculite or sand.
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Decontamination: Wipe surfaces with ethanol followed by soapy water.

Waste Disposal
Directive: Do not mix with general organic waste if oxidizers are present.

Waste Stream Criteria Disposal Method

Solid Waste
Contaminated gloves,

weighing boats, paper towels.

Hazardous Solid Waste

(Halogenated). Label as

"Contains Iodinated Organics."

Liquid Waste
Mother liquors, reaction

mixtures.

Halogenated Organic

Solvents. Segregate from

strong acids or oxidizers (e.g.,

Nitric acid) to prevent

gas evolution.

Sharps/Glass Vials, pipettes.[2]
Glass Waste. Triple rinse with

solvent before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safe Handling & Logistics for 2-
Iodopyrimidin-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6591409/docs#technical-guide-safe-handling-
logistics-for-2-iodopyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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